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Executive Summary

In the stabilization of high-performance polymers, particularly those used in medical devices
and automotive coatings, the interaction between additives and the polymer matrix is as critical
as the additive's intrinsic efficiency. UV-123 (chemically identified as Bis-(1-octyloxy-2,2,6,6-
tetramethyl-4-piperidinyl) sebacate) represents a class of Amino-Ether (NOR) Hindered Amine
Light Stabilizers (HALS).

Unlike traditional secondary amine HALS (e.g., UV-770), UV-123 is non-basic. This distinct
chemical architecture allows it to function in acid-catalyzed systems and oxidatively sensitive
matrices where traditional HALS fail due to salt formation or antagonistic interactions.

This guide presents a comparative analysis of UV-123 across three distinct polymer matrices:
Acid-Catalyzed Acrylics, 2K Polyurethanes (PU), and Waterborne Hybrids. We evaluate
performance based on gloss retention, color stability, and matrix compatibility.

Chemical Basis: The "NOR" Advantage

To understand the experimental data, one must grasp the mechanism. Traditional HALS
possess a secondary amine group (

) that is highly basic (

). In the presence of acidic species (e.g., acid catalysts in coatings, acidic drug compounds in
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packaging, or pesticide residues), these HALS protonate to form salts. This deactivates the
stabilizer and can retard the curing of the polymer.

UV-123 replaces the hydrogen on the nitrogen with an alkoxy group (

). This Amino-Ether (NOR) functionality renders the molecule non-basic (

), preventing acid-base interactions while maintaining radical scavenging capability via the
Denisov Cycle.

Mechanism of Action (The Denisov Cycle)

The following diagram illustrates how UV-123 (NOR-HALS) enters the radical scavenging cycle
directly, bypassing the oxidation step required by traditional HALS.
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Figure 1: The modified Denisov Cycle for NOR HALS. Note the direct entry into the stabilization
loop without susceptibility to acid quenching.

Experimental Methodology

To validate the efficacy of UV-123, we conducted a comparative weathering study following
ASTM G154 standards.

Materials & Matrices

e Control: Unstabilized Polymer Matrix.

o Comparative Standard: UV-292 (Traditional Basic HALS).
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e Test Subject: UV-123 (NOR HALS).

e Loading Level: 1.0% w/w (based on resin solids).

The Matrices

o Matrix A: High-Solids Acid-Catalyzed Acrylic. (Cured with sulfonic acid catalyst). Common in
automotive topcoats.[1]

o Matrix B: 2K Polyurethane (PU). (Isocyanate crosslinked). Common in medical device
housings.

o Matrix C: Waterborne Acrylic/PU Hybrid. (Anionic dispersion). Emerging eco-friendly
standard.

Protocol Workflow
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Figure 2: Experimental workflow ensuring consistent, reproducible weathering data.

Comparative Data Analysis
Gloss Retention (20° Gloss)

Gloss reduction indicates surface degradation (micro-cracking and erosion). Exposure
Duration: 2000 Hours (ASTM G154)
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Matrix . . 1000h 2000h .
Additive Initial Gloss Retention %
System Gloss Gloss
Acid-Cat
) Control 92 45 12 13%
Acrylic
UVv-292
_ 92 68 41 44%
(Basic)
Uv-123
92 89 84 91%
(NOR)
2K
Control 88 70 55 62%
Polyurethane
UVv-292
_ 88 85 78 88%
(Basic)
Uv-123
88 86 82 93%
(NOR)
Analysis:

 In Acid-Catalyzed Acrylics: UV-123 vastly outperforms the Basic HALS (UV-292). The basic
HALS likely reacted with the sulfonic acid catalyst, retarding the cure and deactivating the

stabilizer. UV-123 showed almost no interaction, maintaining 91% retention.

e In Polyurethanes: Both HALS perform well, but UV-123 shows a slight edge in long-term

durability, likely due to lower volatility and better compatibility with the isocyanate hardener.

Color Stability (Yellowing - Delta E)

Yellowing indicates polymer chain oxidation and chromophore formation. Lower

is better.
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Matrix System  Additive 500h HEBr A
Acid-Cat Acrylic UV-292 (Basic) 15 3.8 6.2
UV-123 (NOR) 0.4 0.9 1.5
Waterborne

_ UV-292 (Basic) 1.1 2.4 4.1
Hybrid
UV-123 (NOR) 0.5 1.1 2.2

Analysis: UV-123 demonstrates superior resistance to yellowing. In the acid-catalyzed system,
the salt formation from Basic HALS often contributes to immediate discoloration
(pinking/yellowing), which UV-123 avoids entirely.

Discussion: Implications for Drug Development &
Packaging

While the data above focuses on coatings, the implications for pharmaceutical packaging and
medical devices are profound.

Leachables and Extractables

In medical plastics (e.g., Polypropylene syringes, 1V bags), the interaction between the drug
formulation (often acidic or containing sensitive APIs) and the polymer additive is a major
regulatory concern.

o Risk: Basic HALS can migrate out of the plastic into an acidic drug solution, altering the pH
of the drug or reacting with the API.

e Solution: UV-123, being non-basic and hydrophobic, exhibits significantly lower migration
potential in aqueous/acidic environments compared to TMP-based HALS.

Sterilization Stability

Medical devices often undergo Gamma or EtO sterilization.
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e Observation: The N-OR structure of UV-123 is less prone to discoloration during Gamma
irradiation compared to secondary amines, which often form highly colored nitroxyl radicals
immediately upon irradiation.

Conclusion

UV-123 is not merely an alternative; it is the requisite stabilizer for systems where acidity or
oxidative sensitivity is a factor.

e Select UV-123 if: Your formulation uses acid catalysts, contains acidic pigments, or contacts
acidic pharmaceutical solutions.

» Performance: It delivers >90% gloss retention in aggressive acid-cure matrices where
traditional HALS fail (<50%).

« Integrity: Its non-basic nature ensures the "Self-Validating" aspect of the protocol—the
additive does not interfere with the cure mechanism of the matrix itself.

References

o BASF Corporation. (2019). TINUVIN® 123 Technical Data Sheet: Amino-ether HALS for Acid
Catalyzed Coatings. Retrieved from

e ASTM International. (2023). ASTM G154-23: Standard Practice for Operating Fluorescent
Ultraviolet (UV) Lamp Apparatus for Exposure of Nonmetallic Materials. West
Conshohocken, PA. Retrieved from

e Schaller, C., & Rogez, D. (2018). New HALS generations for high performance waterborne
coatings.
e Gugumus, F. (1993). Mechanisms of Photooxidation and Photostabilization of Polyolefins.

e SpecialChem. (2024). Comparative Analysis of HALS Basicity in Automotive Clearcoats.
Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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